Cas no 138617-82-0 ((R)-1-(1-Naphthyl)ethyl isothiocyanate)

• Product name: (R)-1-(1-Naphthyl)ethyl isothiocyanate
• CAS No: 138617-82-0
• MF: C₁₃H₁₁NS
• MW: 213.298141717911
• CID: 91785
• PubChem ID: 7016323

(R)-1-(1-Naphthyl)ethyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• (R)-1-(1-Naphthyl)ethyl isothiocyanate
• (R)-(-)-1-(1-Naphthyl)ethyl isothiocyanate
• 1-[(1R)-1-isothiocyanatoethyl]naphthalene
• I09-4101
• 138617-82-0
• SCHEMBL3886974
• Naphthalene, 1-[(1R)-1-isothiocyanatoethyl]-
• MFCD04039332
• BP-12879
• DTXSID10426818

• MDL： MFCD04039332
• Inchi： InChI=1S/C13H11NS/c1-10(14-9-15)12-8-4-6-11-5-2-3-7-13(11)12/h2-8,10H,1H3/t10-/m1/s1
• InChI Key： PGJWLIIUEIYCSF-SNVBAGLBSA-N
• SMILES： C[C@H](C1=CC=CC2=CC=CC=C21)N=C=S
• BRN： 8481207

Computed Properties

• Exact Mass: 213.06100
• Monoisotopic Mass: 213.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: Yellow liquid with pungent smell
• Density: 1,155 g/cm3
• Boiling Point: 354.4°C at 760 mmHg
• Flash Point: 177.8°C
• Refractive Index: 1.6570
• PSA: 44.45000
• LogP: 4.00360
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

(R)-1-(1-Naphthyl)ethyl isothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• HazardClass：6.1
• Safety Term：6.1
• PackingGroup：III
• Packing Group：III

(R)-1-(1-Naphthyl)ethyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%